3,5-Difluoro-2,4-dimethoxyaniline
Overview
Description
Synthesis Analysis
The synthesis of related fluorinated compounds involves several steps, including nitration, methoxyl substitution, reduction, diazotisation, and further reduction processes. An efficient synthesis method for 3,5-dimethoxy-2,4-difluorobenzoic acid, a related compound, was developed from 2,3,4,5-tetrafluorobenzoic acid, demonstrating the complexity and specificity required in synthesizing such fluorinated aromatic compounds (Zhang et al., 2017).
Scientific Research Applications
Synthesis of Poly(N-phenyl-m-aniline)s : It is used in the synthesis of all-para-brominated poly(N-phenyl-m-aniline)s, which can easily adopt helical structures and exhibit redox properties (Ito et al., 2002).
Synthesis of Bis(phosphine)-Dihydroxybenzenes : This compound plays a role in synthesizing, structuring, and studying the ligating and electronic properties of 1,4-bis(phosphine)-2,5-difluoro-3,6-dihydroxybenzenes and their P-oxides (Pignotti et al., 2008).
Conducting Poly(aniline-co-2,5-dimethoxyaniline) Copolymers : It's used in the synthesis of soluble conducting poly(aniline-co-2,5-dimethoxyaniline) copolymers (Huang et al., 2003).
Fluorescent Difluoroboron Dipyrromethene Dye : As a symmetric fluorescent difluoroboron dipyrromethene dye, it is studied for its spectroscopic and photophysical properties (Qin et al., 2009).
Synthesis of 3,4-Dimethoxyaniline : It is effective in synthesizing 3,4-dimethoxyaniline with high purity (Wei-jie & Jun, 2005).
Differentiating Chiral Molecules : This compound is useful in differentiating glutamic acid chiral molecules, showcasing a specific detection limit for L-glutamic acid and D-glutamic acid (Zeng et al., 2019).
Antiproliferative Activity : It shows antiproliferative potentials against Mat-LyLu cell lines (Kasumov et al., 2016).
Nonlinear Optical Materials : Offers new design possibilities for second-order nonlinear optical materials (Wortmann et al., 1993).
Intermediate for Moxifloxacin Impurity : Acts as a key intermediate in preparing an impurity of moxifloxacin (Zhang et al., 2017).
Molecular and Vibrational Structure Studies : Useful for understanding the infrared and Raman spectra of similar molecules (Sundaraganesan et al., 2008).
Synthesis of Hollow Microspheres : Used in the synthesis of poly(3,5-dimethyoxyaniline) hollow microspheres, demonstrating uniform shape and narrow size distribution (Wang et al., 2015).
Safety and Hazards
The safety data sheet for 3,5-Difluoro-2,4-dimethoxyaniline indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
A study on 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN), a compound similar to 3,5-Difluoro-2,4-dimethoxyaniline, suggests that fluorinated compounds have potential applications in the development of high-energy materials . The efficient design and synthesis of energetic compounds with the highest possible energy and chemical stability has attracted enormous attention due to their high-tech applications .
properties
IUPAC Name |
3,5-difluoro-2,4-dimethoxyaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO2/c1-12-7-4(9)3-5(11)8(13-2)6(7)10/h3H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWVNUSZUKBDACW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1N)F)OC)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301287127 | |
Record name | 3,5-Difluoro-2,4-dimethoxybenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301287127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
195136-67-5 | |
Record name | 3,5-Difluoro-2,4-dimethoxybenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=195136-67-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluoro-2,4-dimethoxybenzenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301287127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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